![molecular formula C10H18N2O2 B8229139 (1S,4S)-(-)-2-Boc-2,5-diazabicyclo[2.2.1]heptane](/img/structure/B8229139.png)
(1S,4S)-(-)-2-Boc-2,5-diazabicyclo[2.2.1]heptane
Overview
Description
(1S,4S)-(-)-2-Boc-2,5-diazabicyclo[2.2.1]heptane is a useful research compound. Its molecular formula is C10H18N2O2 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure Characterization
- Crystal Structure Analysis : The molecular structure of the 2,5-diazabicyclo[2.2.1]heptane parent ring was characterized, revealing its protonation at nitrogen sites and overall charge balance maintained by bromide ions. This study is pivotal in understanding the compound's structural properties (Britvin & Rumyantsev, 2017).
Synthesis and Derivative Development
- Practical Synthesis : A concise synthetic sequence for (1S,4S)-2,5-diazabicyclo[2.2.1]heptane (DBH) was developed, highlighting its significance in medicinal chemistry and pharmaceutical research (Beinat et al., 2013).
- New Derivatives via Directed Metalation : New C-substituted derivatives were synthesized using the directed metalation strategy, showing potential in enantioselective catalysis (Jordis et al., 2001).
Biological and Medicinal Applications
- Antiproliferative Activity in Cervical Cancer : DBH derivatives showed significant antiproliferative activity against human cervical cancer cell lines, suggesting potential in cancer treatment (Laskar et al., 2018).
- Enantioselective Organocatalysis : DBH derivatives were used as organocatalysts in the Biginelli reaction, producing compounds with notable biological activity (González-Olvera et al., 2008).
Structural and Catalytic Studies
- Dicopper(II) Complexes : DBH and its derivatives were used to create dicopper complexes, contributing to the study of metal-ligand interactions (Pérez et al., 2011).
- Veterinary Antibacterial Agent Synthesis : Utilized in the synthesis of Danofloxacin Mesylate, highlighting its role in veterinary medicine (Yan, 2004).
properties
IUPAC Name |
tert-butyl (1S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2/c1-10(2,3)14-9(13)12-6-7-4-8(12)5-11-7/h7-8,11H,4-6H2,1-3H3/t7?,8-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXAWXZDXVOYLII-MQWKRIRWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2CC1CN2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC2C[C@H]1CN2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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